One-pot Suzuki–Heck relay to prepare industrially valuable intermediates using the Pd–Cy*Phine catalyst system†
Catalysis Science & Technology Pub Date: 2017-08-30 DOI: 10.1039/C7CY01344B
Abstract
A rare example of a one-pot, palladium-catalyzed Suzuki–Heck sequence has been developed with applicability to APIs and organoelectronic materials. High throughput screening was used to expedite development and survey strategies. Interchangeability of the coupling partners and the avoidance of intermediate isolation gives operational flexibility, which can be used to improve process efficiency and suppress by-product formation.
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